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Compound of Interest

Compound Name: Folic acid methyl ester

Cat. No.: B15390113 Get Quote

Introduction: Folic acid, a synthetic form of the B-vitamin folate, is a critical component in

numerous cellular processes. Its metabolic derivatives are essential cofactors in one-carbon

metabolism, which underpins the synthesis of nucleotides (DNA and RNA), amino acids like

methionine, and the methylation of biological molecules.[1][2] Folic acid methyl ester is a

derivative of folic acid where one or more of the carboxylic acid groups have been converted to

a methyl ester. This modification can alter its solubility, cell permeability, and metabolic

processing, making it a valuable tool for researchers studying folate pathways, developing drug

delivery systems, or investigating cellular methylation processes. This guide provides an

overview of commercially available folic acid methyl ester, its applications, and relevant

metabolic context for researchers, scientists, and drug development professionals.

Commercial Suppliers and Technical Data
Sourcing high-quality reagents is paramount for reproducible research. Folic acid methyl
ester is available from several chemical suppliers, though it is less common than its parent

compound, folic acid, or its biologically active form, L-methylfolate. The following table

summarizes key technical data for Folic Acid Methyl Ester from various suppliers.

Researchers should always consult the lot-specific certificate of analysis for the most accurate

information.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Solubility
& Storage

MedChem

Express

Folic acid

methyl

ester

1348988-

65-7

C₂₀H₂₁N₇O

₆
455.42

(Not

specified)

DMSO:

100

mg/mL.

Storage:

-80°C (6

months),

-20°C (1

month).[3]

GlpBio

Folic acid

methyl

ester

1348988-

65-7

C₂₀H₂₁N₇O

₆
455.42

(Not

specified)

DMSO:

100

mg/mL.

Storage:

-80°C (6

months),

-20°C (1

month).[4]

BLD

Pharm

Folic acid

methyl

ester

1348988-

65-7

C₂₀H₂₁N₇O

₆
455.42

(Not

specified)

(Data not

readily

available)

TargetMol
Folic acid,

methyl

70114-87-

3

C₂₀H₂₁N₇O

₆
455.42

(Not

specified)

Storage:

-20°C.[5]

Note: Purity specifications are often lot-dependent and should be confirmed with the supplier.

The different CAS numbers may refer to different ester forms or isomers.

Experimental Protocols and Methodologies
Detailed, step-by-step experimental protocols for folic acid methyl ester are typically

application-specific and developed within individual research labs. However, a general

workflow for the procurement and use of this compound in a cell culture-based experiment can

be outlined.
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A critical first step in any experiment is the proper handling and preparation of the reagent. This

ensures consistency and minimizes the risk of compound degradation.

Procure Folic Acid
Methyl Ester

Receive and Log
(Lot #, Date, Storage)

Prepare Stock Solution
(e.g., in DMSO)

Aliquot and Store
(-20°C or -80°C)

Treat Cells with Working
Solution

Prepare Cell Cultures

Perform Downstream Assay
(e.g., Proliferation, Methylation)

Analyze Data
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Workflow for procurement and use of folic acid methyl ester in cell-based assays.

Methodology for Stock Solution Preparation: Based on supplier data, Folic Acid Methyl Ester
is often soluble in dimethyl sulfoxide (DMSO).[3][4]

Determine Required Concentration: Calculate the mass of the compound needed to achieve

a desired stock concentration (e.g., 100 mM). Use the molecular weight provided on the

product's technical data sheet.

Solubilization: Under sterile conditions (e.g., in a biological safety cabinet), add the

appropriate volume of anhydrous DMSO to the vial containing the compound.

Ensure Complete Dissolution: Vortex thoroughly. Gentle warming (e.g., to 37°C) or

sonication may be required to fully dissolve the compound, as suggested by some suppliers.

[4]

Sterile Filtration: If the solution is for cell culture use, it is advisable to sterile-filter it through a

0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots to avoid

repeated freeze-thaw cycles. Store these aliquots protected from light at -20°C for short-term

use or -80°C for long-term storage, as recommended.[3][4]

Role in Research and Metabolic Context
Folic acid and its derivatives are central to the one-carbon metabolism pathway. This network is

vital for the synthesis of purines and thymidylate, which are the building blocks of DNA and

RNA, and for the regeneration of methionine, the precursor to the universal methyl donor S-

adenosylmethionine (SAM).[2][6] SAM is used in hundreds of methylation reactions that modify

DNA, RNA, proteins, and lipids.

The diagram below illustrates a simplified view of the folate cycle, showing how different folate

forms are interconverted to carry and transfer one-carbon units.
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Simplified diagram of the folate metabolic cycle and its key outputs.
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Folic acid methyl ester serves as a precursor that can be hydrolyzed intracellularly to release

folic acid, which then enters this cycle. Its esterified form may facilitate passage across cell

membranes, offering a different kinetic profile compared to standard folic acid. This property is

particularly useful in studies aiming to modulate intracellular folate concentrations for

applications in cancer research, neurobiology, or developmental biology.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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